5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid

• Molecular Formula: C11H12O2S
• Molecular Weight: 208.28 g/mol
• IUPAC Name: 5-thiophen-2-ylspiro[2.3]hexane-5-carboxylic acid
• InChI: InChI=1S/C11H12O2S/c12-9(13)11(8-2-1-5-14-8)6-10(7-11)3-4-10/h1-2,5H,3-4,6-7H2,(H,12,13)
• InChI Key: RGBGXQGGUQEPDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CC(C2)(C3=CC=CS3)C(=O)O

Description

5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid is a spirocyclic compound featuring a thiophene moiety attached to a bicyclic hexane framework. The spiro[2.3]hexane core introduces structural rigidity, while the thiophene group contributes electron-rich aromaticity, making the compound a candidate for applications in organic electronics and medicinal chemistry. Its molecular formula is C₁₁H₁₂O₂S (calculated molecular weight: 224.28 g/mol). The thiophene substituent enhances conjugation and electron-donating capabilities, which are critical for optoelectronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid typically involves the formation of the spirocyclic structure through a series of organic reactions. One common method includes the cyclization of a thiophene derivative with a suitable hexane precursor under acidic or basic conditions . The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

While specific industrial production methods for 5-(Thiophen-2-yl)spiro[2This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiophene ring can yield thiophene sulfoxide or thiophene sulfone, while reduction of the carboxylic acid group can produce the corresponding alcohol or aldehyde .

Scientific Research Applications

5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid involves its interaction with specific molecular targets. The thiophene ring can engage in π-π interactions with aromatic residues in proteins, while the spirocyclic structure can enhance binding affinity and specificity. The carboxylic acid group can form hydrogen bonds with target molecules, contributing to the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Molecular Comparisons

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid	Thiophen-2-yl	C₁₁H₁₂O₂S	224.28	Conjugation via thiophene; potential for charge transfer .
5-[(3-Fluorophenyl)sulfanyl]spiro[2.3]hexane-5-carboxylic acid ()	3-Fluorophenylsulfanyl	C₁₃H₁₃FO₂S	252.30	Fluorine enhances electronegativity and stability; possible pharmaceutical use.
5-(tert-Butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid ()	tert-Butylsulfanyl	C₁₁H₁₈O₂S	214.32	Bulky tert-butyl group increases lipophilicity; may improve drug bioavailability.
5-Phenylspiro[2.3]hexane-5-carboxylic acid ()	Phenyl	C₁₃H₁₄O₂	202.25	Aromatic interactions via phenyl; simpler conjugation than thiophene.
5-(Trifluoromethyl)spiro[2.3]hexane-5-carboxylic acid ()	Trifluoromethyl	C₈H₉F₃O₂	194.15	Strong electron-withdrawing group; alters electronic properties for optoelectronics.

2.2 Electronic and Optoelectronic Properties

• Thiophene Derivatives: The thiophen-2-yl group in the target compound enables extended π-conjugation, similar to 2,3-diphenylquinoxaline derivatives (e.g., compound 6 in ), which exhibit narrow energy gaps (~2.09 eV) and efficient charge transfer for solar cells .
• Trifluoromethyl Derivatives : The electron-withdrawing CF₃ group () could reduce the LUMO energy, facilitating electron injection in solar cells but may reduce absorption in the visible range compared to thiophene.

2.5 Solubility and Stability

• Polar Substituents : The tert-butylsulfanyl group () increases hydrophobicity, whereas the carboxylic acid group in all analogs improves aqueous solubility.

Biological Activity

5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid is a compound characterized by its unique spirocyclic structure, which consists of a spiro[2.3]hexane framework with a thiophene ring and a carboxylic acid functional group. This compound has garnered attention in the field of medicinal chemistry due to its potential biological activities, including anticancer and antimicrobial properties.

Chemical Structure and Properties

• Molecular Formula : C$_{11}$H$_{12}$O$_2$S
• Molecular Weight : 220.28 g/mol
• CAS Number : 65008753

The compound's structure allows for various interactions within biological systems, potentially influencing its biological activity.

Anticancer Activity

Recent studies have investigated the anticancer properties of 5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid, particularly against various cancer cell lines. The following findings summarize its effects:

• In vitro Studies :
  • The compound was tested against A549 human lung adenocarcinoma cells, demonstrating significant cytotoxicity at concentrations as low as 50 µM. The mechanism appears to involve apoptosis induction, as evidenced by increased caspase activity and DNA fragmentation assays.
  • Comparative studies with standard chemotherapeutic agents like cisplatin indicated that while 5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid showed lower overall potency, it exhibited a unique mechanism of action that could complement existing therapies.
• Case Study Example :
  • A recent study highlighted the use of this compound in combination with other agents, showing enhanced efficacy against multidrug-resistant cancer cells. The combination therapy reduced cell viability significantly compared to single-agent treatments.

Antimicrobial Activity

The antimicrobial properties of 5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid have also been explored:

• Microbial Testing :
  • The compound was evaluated against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). It demonstrated notable activity with MIC values ranging from 32 to 64 µg/mL, indicating potential as a lead compound for developing new antibiotics.
  • Synergy tests with traditional antibiotics showed that the compound could enhance the effectiveness of existing treatments against resistant strains.

The biological activity of 5-(Thiophen-2-yl)spiro[2.3]hexane-5-carboxylic acid is thought to involve:

• Enzyme Inhibition : The thiophene moiety may interact with enzyme active sites, inhibiting key metabolic pathways in cancer cells and bacteria.
• Receptor Modulation : The spirocyclic structure contributes to binding affinity towards specific receptors involved in cell signaling pathways related to proliferation and apoptosis.

Data Table: Biological Activity Summary

Activity Type	Cell Line/Organism	Concentration (µM)	Observed Effect	Reference
Anticancer	A549 (Lung Adenocarcinoma)	50	Induction of apoptosis
Antimicrobial	MRSA	32 - 64	Inhibition of growth
Combination Therapy	A549 + Cisplatin	Variable	Enhanced cytotoxicity